4-(2-Furyl)benzoyl chloride
Overview
Description
“4-(2-Furyl)benzoyl chloride” is a chemical compound with the molecular formula C11H7ClO2 . It is used in various chemical reactions due to its reactivity .
Molecular Structure Analysis
The molecular structure of “4-(2-Furyl)benzoyl chloride” consists of 11 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms . The exact mass of the molecule is 206.0134572 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Furyl)benzoyl chloride” include a density of 1.26 g/cm3 and a melting point of 101-103°C .Scientific Research Applications
Palladium-Catalyzed Reactions
4-(2-Furyl)benzoyl chloride is used in palladium-catalyzed furylation and thienylation of activated alkenes. This process efficiently produces furylated or thienylated alkenes, demonstrating the compound's utility in synthesizing complex organic molecules with potential applications in pharmaceuticals and agrochemicals (Kasahara, Izumi, & Ogihara, 1989).
Synthesis of Therapeutic Agents
It serves as a precursor in synthesizing various 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives, indicating its importance in creating compounds with potential therapeutic applications, including enzyme inhibition and antimicrobial properties (Hussain et al., 2017).
Iridium-Catalyzed Reactions
The compound is involved in iridium-catalyzed reactions with internal alkynes to produce substituted naphthalenes and anthracenes, illustrating its role in the synthesis of complex hydrocarbon structures useful in the development of new materials and chemicals (Yasukawa, Satoh, Miura, & Nomura, 2002).
Cyclopropanation of Alkenes
In the cyclopropanation of alkenes, 4-(2-Furyl)benzoyl chloride is used to generate (2-furyl)carbene complexes, which are intermediates in the synthesis of cyclopropane derivatives. This reaction is significant for creating compounds with potential application in the pharmaceutical industry (Miki et al., 2004).
Photochemical Synthesis
The compound participates in photochemical reactions to synthesize 2-Chloro-3-(2-furyl)-1,4-naphthoquinones, indicating its utility in creating quinone derivatives with potential applications in dyes, pigments, and functional materials (Maruyama & Otsuki, 1977).
Material Science Applications
4-(2-Furyl)benzoyl chloride is used in the fabrication and characterization of glass fiber reinforced composites, showcasing its importance in developing advanced materials with enhanced mechanical, electrical, and chemical resistance properties (Raval, Patel, & Vyas, 2002).
Safety and Hazards
Benzoyl chlorides, including “4-(2-Furyl)benzoyl chloride”, can cause severe skin burns and eye damage. They may also cause respiratory irritation. It is recommended to handle these compounds with protective gloves, clothing, and eye/face protection. They should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-(furan-2-yl)benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO2/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOVAUONZJRXJKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC=C(C=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428728 |
Source
|
| Record name | 4-(2-Furyl)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80428728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Furyl)benzoyl chloride | |
CAS RN |
713147-42-3 |
Source
|
| Record name | 4-(2-Furyl)benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80428728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(2S,3S,4S,5R,6R)-5-[3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoyloxy]-3,4,6-trihydroxyoxane-2-carboxylic acid](/img/no-structure.png)
